(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethyl)amine hydrochloride

• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H12N2S.ClH/c9-5-8-10-6-3-1-2-4-7(6)11-8;/h1-5,9H2;1H
• InChI Key: FSKAGYIRPNZFDI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)CN.Cl
• Molecular Formula: C8H13ClN2S
• Related CAS: 1240528-53-3
• Molecular Weight: 204.72 g/mol
• CAS RN: 1401426-29-6

Description

“(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethyl)amine hydrochloride” is a chemical compound with the molecular formula CHClNS. It has been used in the synthesis of novel mono azo dyes derived from 4,5,6,7-tetrahydro-1,3-benzothiazole.

Chemical Reactions Analysis

This compound has been used in the synthesis of azo dyes. Azo dyes are a type of dye that contain an azo group (-N=N-) as part of their structure. These dyes are used in a variety of applications, including textiles and optical storage devices.

Scientific Research Applications

Chemistry and Properties

The chemistry and properties of compounds containing the benzothiazole moiety, including (4,5,6,7-Tetrahydro-1,3-benzothiazol-2-ylmethyl)amine hydrochloride, have been extensively studied. These compounds are known for their diverse applications due to their unique structural features. The benzothiazole scaffold is integral to a variety of natural and synthetic bioactive molecules, offering a wide range of spectroscopic properties, structures, magnetic properties, and biological and electrochemical activities. The preparation procedures, properties, and complexation behaviors of these compounds highlight their significance in scientific research, particularly in developing new materials and drugs (Boča, Jameson, & Linert, 2011).

Therapeutic Potential

Benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor properties. These derivatives, including those similar to this compound, are of great interest in the pharmaceutical industry for the development of new therapeutic agents. The structural simplicity and ease of synthesis of benzothiazole-based compounds allow for the creation of chemical libraries that could lead to the discovery of new chemical entities with potential market progression (Kamal, Hussaini, & Malik, 2015).

Synthesis and Structural Properties

The synthesis and structural properties of benzothiazole derivatives, including the specific compound , have been a subject of significant interest. Research has demonstrated various synthetic routes and the resulting structural and spectroscopic characteristics of these compounds. Such studies contribute to the understanding of their reactivity and potential applications in medicinal chemistry and material science (Issac & Tierney, 1996).

Importance in Medicinal Chemistry

Benzothiazole and its derivatives, including this compound, play a crucial role in medicinal chemistry due to their wide range of pharmacological activities. These activities include antiviral, antimicrobial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer properties. The benzothiazole scaffold's versatility and the enhanced activities of its derivatives underscore its importance in the development of new pharmaceuticals (Bhat & Belagali, 2020).

Future Directions

The future directions for this compound could involve further exploration of its potential uses. For example, its use in the synthesis of azo dyes suggests potential applications in various industries, such as textiles and optical storage devices.